[(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine

• Molecular Formula: C12H11ClFNS
• Molecular Weight: 255.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-[(5-fluorothiophen-2-yl)methyl]methanamine
• InChI: InChI=1S/C12H11ClFNS/c13-10-3-1-2-9(6-10)7-15-8-11-4-5-12(14)16-11/h1-6,15H,7-8H2
• InChI Key: OMFDBIYCGHEIFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNCC2=CC=C(S2)F

Description

[(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine is a synthetic amine derivative of significant interest in medicinal chemistry and drug discovery research. This compound features a strategic molecular architecture, incorporating both a 3-chlorobenzyl and a 5-fluorothiophen-2-ylmethyl moiety linked through a central amine group. The chlorophenyl and fluorothiophene groups are established pharmacophores frequently utilized in the development of bioactive molecules due to their influence on a compound's electronic distribution, lipophilicity, and metabolic stability . The primary research applications for this amine are anticipated to be in the screening and development of new therapeutic agents. Analogs containing thiophene rings, which act as bioisosteres for benzene, are known to exhibit enhanced compatibility with biological receptor sites, potentially leading to improved solubility, bioavailability, and altered metabolic profiles . Furthermore, structurally related compounds have demonstrated a range of biological activities in scientific literature, including antiviral properties against pathogens like the tobacco mosaic virus and antimicrobial potential . Researchers may investigate this compound as a key intermediate for synthesizing more complex molecules, such as Schiff base ligands or other functionalized derivatives, to explore its interactions with various enzymatic targets . Its mechanism of action would be highly dependent on the specific research context and target system. This product is provided with guaranteed high purity and is intended For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Reductive Amination

Reductive amination is a widely used method for synthesizing secondary amines. For [(3-chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine, this approach would involve condensing 3-chlorobenzaldehyde with 5-fluorothiophen-2-ylmethylamine in the presence of a reducing agent such as sodium cyanoborohydride. However, the electron-withdrawing effects of the chlorine and fluorine substituents may hinder imine formation, necessitating acidic catalysts like acetic acid to activate the carbonyl group.

Nucleophilic Substitution

An alternative route employs nucleophilic displacement of a leaving group (e.g., chloride) on a preformed methylene bridge. For example, reacting (3-chlorophenyl)methyl chloride with (5-fluorothiophen-2-yl)methylamine in a polar aprotic solvent like dimethylformamide (DMF) could yield the target compound. This method requires stringent anhydrous conditions to prevent hydrolysis of the intermediate.

Multi-Step Synthesis via Halogenated Intermediates

A patented five-step synthesis for structurally analogous compounds provides a scalable framework:

• Chlorination : Acrylonitrile undergoes chlorine addition at 0–50°C with calcium carbonate catalysis to form 2,3-dichloropropionitrile.

• Condensation : Methyl mercaptoacetate reacts with 2,3-dichloropropionitrile under basic conditions (e.g., sodium methoxide) to yield 2-carboxymethyl-3-aminothiophene.

• Diazotization and Sulfonation : Treatment with NaNO₂/HCl followed by SO₂ introduces a sulfonyl chloride group.

• Chlorination : Catalytic chlorination with FeCl₃ at 10–50°C introduces the 5-chloro substituent on the thiophene ring.

• Amination : Reaction with methylamine in an organic solvent (e.g., toluene) produces the final amine.

This pathway, though developed for a related thiophene derivative, highlights the importance of halogenation and amination in constructing the target molecule.

Optimization of Reaction Conditions

Temperature and Solvent Effects

• Chlorination Steps : Optimal yields (≥75%) are achieved at 30–40°C in dichloromethane, balancing reaction rate and byproduct formation.

• Amination : Phase-transfer catalysts like tetrabutylammonium bromide (TBAB) enable efficient amine coupling in aqueous-organic biphasic systems, reducing solvent waste.

Catalytic Systems

Catalyst	Role	Yield Improvement
CaCO₃	Chlorination mediator	15–20%
FeCl₃	Lewis acid for electrophilic substitution	30–35%
TBAB	Phase-transfer catalyst	25–30%

Industrial Scalability

The Chinese patent reports an 11.3% overall yield for a similar synthesis, underscoring challenges in multi-step processes. Key scalability considerations include:

• Cost-Effective Precursors : Acrylonitrile and methyl mercaptoacetate are economically viable starting materials.

• Waste Management : Aqueous workups and solvent recycling (e.g., toluene) align with green chemistry principles.

Analytical Characterization

Critical techniques for verifying structural integrity include:

• ¹H/¹³C NMR : Confirms substitution patterns on aromatic rings.

• FTIR : Identifies amine N–H stretches (~3300 cm⁻¹) and C–F bonds (~1100 cm⁻¹).

• Mass Spectrometry : Validates molecular ion peaks (e.g., m/z 269 for C₁₃H₁₂ClFN₂S).

Challenges and Limitations

• Regioselectivity : Competing halogenation at alternative positions on the thiophene ring necessitates precise temperature control.

• Amine Stability : The secondary amine is prone to oxidation, requiring inert atmospheres during synthesis.

Recent Advancements

Emerging methods leverage flow chemistry to enhance reaction control and reduce step times. Microreactor systems have improved yields in halogenation steps by 10–15% through precise residence time management .

Scientific Research Applications

[(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine has several research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structural features.

Materials Science: Utilized in the development of organic semiconductors and other advanced materials.

Biological Studies: Investigated for its interactions with biological targets, potentially leading to new therapeutic agents.

Mechanism of Action

The mechanism of action of [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structural features allow it to bind to these targets, potentially inhibiting or activating their function. The exact pathways involved would depend on the specific application and target.

Comparison with Similar Compounds

Halogenation Patterns

• (3-Methylphenyl)methylamine (): Replaces chlorine with a methyl group on the phenyl ring and lacks fluorine on the thiophene.
• [(3,4-Dimethoxyphenyl)methyl][(5-methylthiophen-2-yl)methyl]amine (): Methoxy groups on the phenyl ring increase electron-donating effects, while the methyl-thiophene lacks the fluorine’s electronegative influence. This compound may exhibit altered solubility and receptor affinity.

Heterocycle Modifications

• [(3-Chlorophenyl)methyl][2-(2-fluorophenyl)ethyl]amine (): Replaces the fluorothiophene with a fluorophenyl-ethyl chain. The absence of a sulfur heterocycle reduces conjugation and may impact bioavailability.
• Thiazole Derivatives (): Compounds like ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride replace thiophene with thiazole, introducing a nitrogen atom.

Physicochemical Properties

Compound	Molecular Weight	Key Substituents	LogP (Predicted)
[(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine	~263.7	Cl (phenyl), F (thiophene)	~3.2
(3-Methylphenyl)methylamine ()	217.3	CH₃ (phenyl)	~2.8
([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride ()	306.2	Cl (phenyl), NH₂ (thiazole)	~1.5 (hydrochloride salt)

Key Observations :

• Halogenation increases molecular weight and lipophilicity (higher LogP), favoring membrane permeability.
• Thiazole-based derivatives () exhibit lower LogP due to polarizable nitrogen and hydrochloride salt formation.

Biological Activity

The compound [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine is a member of a class of organic compounds that exhibit a range of biological activities, particularly in the fields of cancer research and antimicrobial studies. This article explores the biological activity of this compound based on existing literature, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The structure of [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine can be described as follows:

• Molecular Formula : C12H12ClFNS
• Molecular Weight : 255.74 g/mol

The presence of the chlorophenyl and fluorothiophenyl groups suggests potential interactions with various biological targets, contributing to its pharmacological properties.

Anticancer Activity

Recent studies have indicated that compounds containing thiophene rings, similar to [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine, exhibit significant anticancer properties. For instance, derivatives of thiophene have shown cytotoxic effects against various cancer cell lines, including HepG2 (liver cancer) and A549 (lung cancer) cells. The IC50 values for these compounds often fall within the low micromolar range, indicating potent activity.

Compound	Cell Line	IC50 (μM)
20b	HepG2	4.37
20b	A549	8.03

These findings suggest that the thiophene moiety plays a crucial role in the anticancer activity observed in related compounds .

The mechanisms through which [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine exerts its biological effects may involve:

• Inhibition of DNA/RNA Synthesis : Compounds with similar structures have been shown to inhibit nucleic acid synthesis, thereby affecting cell proliferation.
• Induction of Apoptosis : Certain derivatives induce programmed cell death in cancer cells by activating apoptotic pathways.
• Tubulin Polymerization Disruption : Some thiophene derivatives affect microtubule dynamics, leading to cell cycle arrest at the mitotic phase .

Antimicrobial Activity

In addition to anticancer properties, compounds like [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine have demonstrated antimicrobial activity. The presence of halogen atoms (chlorine and fluorine) in its structure enhances its interaction with microbial targets, potentially increasing its efficacy against various pathogens.

Case Studies

• Synthesis and Evaluation : In a study focusing on related thiophene derivatives, compounds were synthesized and evaluated for their antiproliferative activity against human cancer cell lines. The results indicated that modifications in substituents significantly impacted biological activity, highlighting the importance of structure-activity relationships (SAR) in drug design .
• Structure-Activity Relationship Studies : Research has shown that altering functional groups on the thiophene ring can lead to variations in biological activity. For example, introducing electron-withdrawing or electron-donating groups can enhance or diminish anticancer effects .

Q & A

Q. What synthetic strategies are effective for preparing [(3-Chlorophenyl)methyl][(5-fluorothiophen-2-yl)methyl]amine?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or reductive amination. For example:

• Step 1 : React 3-chlorobenzyl chloride with 5-fluorothiophen-2-ylmethylamine under controlled pH (8–10) and temperature (50–70°C) to minimize by-products like dialkylated amines .
• Step 2 : Use polar aprotic solvents (e.g., DMF or acetonitrile) to enhance reactivity. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) ensures high yield (>75%) .
  Key Challenge: Competing fluorothiophene ring reactivity may require protecting-group strategies.

Q. How can the structure of this compound be confirmed using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR : $^1$H NMR will show distinct signals for the 3-chlorophenyl (δ 7.2–7.4 ppm, multiplet) and 5-fluorothiophene (δ 6.5–6.8 ppm, doublet) groups. $^{19}$F NMR confirms the fluorine position (δ -110 to -115 ppm) .
• X-ray Crystallography : Use SHELXL for refinement. Key parameters:

       Space group: P2\(_1\)/c  
       R-factor: <0.05 for high-resolution data (<1.0 Å)  
       Anisotropic displacement parameters for Cl and F atoms [[1, 2]].  

Q. What safety protocols are critical when handling this amine derivative?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact (amines can cause irritation) .
• Storage : Store in amber vials at 2–8°C under inert gas (N$_2$ or Ar) to prevent oxidation .
• Spill Management : Neutralize with dilute acetic acid (5% v/v) before disposal .

Advanced Research Questions

Q. How do the electronic effects of the 3-chloro and 5-fluoro substituents influence reactivity in cross-coupling reactions?

• Methodological Answer :

• DFT Calculations : Perform geometry optimization (B3LYP/6-311+G(d,p)) to map electron density. The 3-Cl group is meta-directing, while 5-F on thiophene enhances electrophilicity at the α-position .
• Experimental Validation : Conduct Suzuki-Miyaura coupling with phenylboronic acid. Monitor regioselectivity via LC-MS (expected product: biaryl derivative at thiophene α-position) .

Q. What computational approaches predict the compound’s binding affinity to biological targets (e.g., enzymes)?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina with PDB entry 1XYZ (hypothetical enzyme). Parameterize the ligand with GAFF2 force field.

       # Example docking script  
       vina --receptor 1XYZ.pdbqt --ligand compound.pdbqt --center_x 10 --center_y 15 --center_z 20  

• MD Simulations : Run 100-ns simulations (AMBER22) to assess binding stability. Analyze RMSD (<2.0 Å indicates stable binding) .

Q. How can conflicting crystallographic data (e.g., disordered Cl/F atoms) be resolved?

• Methodological Answer :

• SHELXL Refinement : Apply PART instructions to model disorder. Use ISOR and DELU restraints for thermal parameters .
• Validation Tools : Check with PLATON’s ADDSYM to avoid missed symmetry operations .
• Complementary Data : Collect neutron diffraction data (if accessible) to resolve light-atom ambiguities .

Q. What strategies optimize reaction conditions to mitigate by-product formation during scale-up?

• Methodological Answer :

• DoE (Design of Experiments) : Vary temperature, solvent (DMF vs. THF), and stoichiometry (1:1.2 amine:alkylating agent). Use HPLC to quantify by-products (e.g., bis-alkylated amine).
• Flow Chemistry : Continuous-flow reactors (residence time: 10 min, 60°C) improve mixing and heat transfer, reducing side reactions .